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Compound of Interest

Compound Name: Epalrestat

Cat. No.: B1671369 Get Quote

Mechanism of Action
The therapeutic approaches of Epalrestat and Pregabalin are fundamentally different,

targeting distinct pathological pathways implicated in diabetic neuropathy.

Epalrestat: As a noncompetitive and reversible aldose reductase inhibitor, Epalrestat targets

the polyol pathway.[5][6] In hyperglycemic conditions, excess glucose is shunted into this

pathway, where aldose reductase converts it to sorbitol.[7] The accumulation of intracellular

sorbitol creates osmotic stress, leading to nerve cell damage.[8] By inhibiting aldose reductase,

Epalrestat reduces sorbitol accumulation, thereby mitigating osmotic stress and oxidative

damage to nerve cells.[5][7] This action helps to preserve nerve function and can improve

symptoms such as pain, numbness, and tingling.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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